Cas no 1351660-71-3 (2-(5-{1-(pyridin-2-yl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine; oxalic acid)

• Product Name: 2-(5-{1-(pyridin-2-yl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine; oxalic acid
• CAS No: 1351660-71-3
• MF: C₁₇H₁₆N₆O₅
• MW: 384.34614276886
• CID: 6517888
• PubChem ID: 71783952
• Update Time: 2025-10-24

2-(5-{1-(pyridin-2-yl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-{1-(pyridin-2-yl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine; oxalic acid
• F6064-0966
• AKOS026686639
• 1351660-71-3
• oxalic acid;5-[1-(pyridin-2-ylmethyl)azetidin-3-yl]-3-pyrimidin-2-yl-1,2,4-oxadiazole
• Pyrimidine, 2-[5-[1-(2-pyridinylmethyl)-3-azetidinyl]-1,2,4-oxadiazol-3-yl]-, ethanedioate (1:1)
• VU0530836-1
• 5-(1-(pyridin-2-ylmethyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole oxalate

• Inchi： 1S/C15H14N6O.C2H2O4/c1-2-5-16-12(4-1)10-21-8-11(9-21)15-19-14(20-22-15)13-17-6-3-7-18-13;3-1(4)2(5)6/h1-7,11H,8-10H2;(H,3,4)(H,5,6)
• InChI Key： GVPHIXLPXBEZII-UHFFFAOYSA-N
• SMILES： O1C(C2CN(CC3C=CC=CN=3)C2)=NC(C2N=CC=CN=2)=N1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 384.11821763g/mol
• Monoisotopic Mass: 384.11821763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155Ų

Additional information on 2-(5-{1-(pyridin-2-yl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine; oxalic acid

Comprehensive Analysis of 2-(5-{1-(pyridin-2-yl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine; oxalic acid (CAS No. 1351660-71-3)

The compound 2-(5-{1-(pyridin-2-yl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine; oxalic acid (CAS No. 1351660-71-3) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural properties and potential applications. This heterocyclic compound combines a pyrimidine core with a 1,2,4-oxadiazole ring, linked via an azetidin-3-yl group, making it a promising candidate for drug discovery and development. The presence of oxalic acid further enhances its solubility and stability, which are critical for formulation studies.

Recent advancements in medicinal chemistry have highlighted the importance of 1,2,4-oxadiazole derivatives as bioactive scaffolds. These compounds are known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a pyridin-2-yl moiety in CAS No. 1351660-71-3 suggests potential interactions with biological targets such as kinases or G-protein-coupled receptors (GPCRs), which are often explored in precision medicine and targeted therapy.

From a synthetic perspective, the preparation of 2-(5-{1-(pyridin-2-yl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine; oxalic acid involves multi-step organic reactions, including cyclization and condensation processes. Researchers are particularly interested in optimizing its yield and purity, as these factors directly impact its efficacy in in vitro and in vivo studies. The compound's logP and pKa values are also under investigation to better understand its pharmacokinetic profile.

In the context of drug delivery systems, the combination of pyrimidine and oxalic acid offers intriguing possibilities. Oxalic acid, a dicarboxylic acid, can form salts with basic nitrogen-containing compounds, improving their bioavailability. This feature is particularly relevant for oral formulations, where solubility and absorption are key challenges. Additionally, the azetidine ring in the structure may contribute to enhanced metabolic stability, a critical factor in prodrug design.

The growing interest in CAS No. 1351660-71-3 aligns with broader trends in personalized medicine and biomarker discovery. Scientists are exploring its potential as a small-molecule inhibitor or allosteric modulator in diseases with high unmet medical needs, such as neurodegenerative disorders and certain cancers. Its mechanism of action, however, remains an active area of research, with computational modeling and high-throughput screening playing pivotal roles.

From an industrial standpoint, the scalability of synthesizing 2-(5-{1-(pyridin-2-yl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine; oxalic acid is a topic of discussion. Companies specializing in contract research organizations (CROs) and custom synthesis are investing in greener chemistry approaches to reduce waste and improve cost-efficiency. This aligns with the global push toward sustainable chemistry and green pharmaceuticals.

In summary, CAS No. 1351660-71-3 represents a fascinating intersection of structural complexity and therapeutic potential. Its study not only advances our understanding of heterocyclic chemistry but also contributes to the development of next-generation therapeutics. As research progresses, this compound may well emerge as a cornerstone in the treatment of complex diseases, underscoring the importance of continued investment in innovative drug design.